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Compound of Interest

Compound Name: WAY 170523
Cat. No.: B1683080
Get Quote
\ J

Executive Summary & Compound Profile

WAY-170523 is a potent, selective inhibitor of Matrix Metalloproteinase-13 (MMP-13).[1][2][3][4]
As a bioactive research chemical with specific pharmacological targets, it requires strict
containment and destruction protocols to prevent environmental bioaccumulation or accidental
exposure.

Unlike common reagents, the toxicological profile of WAY-170523 has not been fully
characterized in humans. Therefore, the Universal Precaution Principle applies: treat this
substance as a hazardous, toxic organic solid.

Physicochemical Data Table
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Property Specification Operational Implication

Unique identifier for waste

CAS Number 307002-73-9 o
manifesting.
Organic composition requiring
Formula C33H31N307S ) o )
high-temp incineration.
] Heavy organic molecule; non-
Molecular Weight 613.68 g/mol )
volatile.
B Liquid waste will often be
Solubility DMSO, Ethanol
flammable (solvent-based).
] ) High visibility; dust generation
Appearance White Solid

is a primary inhalation risk.

. Do not release to drains. High
) . MMP-13 Inhibitor (ICso = 17 o )
Bioactivity M) potency implies environmental
n
risk.

Hazard Identification & Safety Logic

Causality of Risk: The primary risk with WAY-170523 is not immediate corrosivity or
flammability, but bioactive persistence. As an MMP inhibitor, improper release into water
systems could theoretically disrupt aquatic extracellular matrix remodeling.

» Health Hazard: Potential reproductive toxin or specific organ toxicant (based on class
behavior).

e Environmental Hazard: High potency (hanomolar range) necessitates zero-discharge to
sewer systems.

» Disposal Route:High-Temperature Incineration (with afterburner) is the only validated method
to break the sulfonamide and benzofuran pharmacophores.

Disposal Decision Matrix (Workflow)
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The following diagram outlines the logical flow for categorizing and disposing of WAY-170523
waste streams.

Waste Generation Event

Determine Physical State

Pure Solid / Powder Liquid Solution Contaminated Debris
(Expired or Excess) (DMSO/Ethanol Stocks) (Tips, Gloves, Weigh Boats)
Prevent Dust Flammable Stream race Contam.
Double Bag in Segregate into Place in Solid
Amber/Clear Waste Jar Organic Solvent Waste Hazardous Waste Bin

Apply Hazardous Waste Tag

(List: WAY-170523 + Solvent)

EHS Pickup -> Incineration

Click to download full resolution via product page

Figure 1: Decision tree for categorizing WAY-170523 waste streams to ensure compliance with
RCRA and local EHS regulations.
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Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Scenario: You have an expired vial or excess powder (e.g., 5 mg) that is no longer needed.

Containment: Do not empty the vial. Keep the substance in its original container if possible.

e Secondary Containment: Place the primary vial into a clear, sealable plastic bag (Ziploc type)
or a secondary screw-top jar.

o Labeling: Attach a hazardous waste tag.
o Chemical Name: "WAY-170523 (Solid)"[3]

o Hazard Checkbox: Toxic, Irritant.

Disposal: Place in the designated Solid Hazardous Waste Drum.

Protocol B: Liquid Waste (Stock Solutions)

Scenario: You have 500 pL of WAY-170523 dissolved in DMSO or Ethanol. Scientific Logic: The
hazard here is dual—the toxicity of the compound and the flammability/permeability of the
solvent (DMSO penetrates skin easily, carrying the toxin with it).

Segregation: Do NOT pour down the sink.

o Combustible Stream: Pour the solution into the laboratory's Non-Halogenated Organic
Solvent Waste carboy (assuming dissolved in DMSO/EtOH).

e Rinsing: Rinse the empty vial once with a small volume of ethanol and add the rinsate to the
same waste carboy.

» Vial Disposal: Deface the label on the empty vial and place it in the Glass/Sharps Waste
container (or solid hazardous waste if highly contaminated).

Protocol C: Spill Response (Immediate Action)

Scenario: Accidental spillage of solid powder on the benchtop.
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Evacuate & PPE: Alert nearby colleagues. Don double nitrile gloves, safety goggles, and a
lab coat. If the powder is fine/dusty, use an N95 mask or work within a fume hood.

Dry Clean-Up (Preferred):

o Cover the spill with a damp paper towel (to prevent dust aerosolization).
o Scoop up the material using a card or plastic scoop.

o Place debris into a hazardous waste bag.

Wet Decontamination:

o Wipe the area with a soap/water solution or 70% Ethanol.

o Dispose of all wipes as solid hazardous waste.

Verification: Inspect the area under UV light (if applicable for fluorescent impurities) or visual
check to ensure no residue remains.

Regulatory & Compliance Context

RCRA Classification (USA): While WAY-170523 is not explicitly "P-listed" (acutely
hazardous) by the EPA, it falls under the "Characteristic Waste" definition if mixed with
flammable solvents (Ignitability - DOO1).

European Waste Catalogue (EWC): Classify as 16 05 06* (laboratory chemicals, consisting
of or containing hazardous substances).

Best Practice: Many institutions enforce a "Zero Drain Discharge" policy for all bioactive
inhibitors (MW > 500).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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